Cas no 2948-69-8 (1-methyl-2,4-dinitro-1H-Pyrrole)

• Product Name: 1-methyl-2,4-dinitro-1H-Pyrrole
• CAS No: 2948-69-8
• MF: C₅H₅N₃O₄
• MW: 171.110900640488
• CID: 261146
• PubChem ID: 200936
• Update Time: 2025-04-19

1-methyl-2,4-dinitro-1H-Pyrrole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2,4-dinitro-1H-Pyrrole
• 1H-Pyrrole,1-methyl-2,4-dinitro-
• 1-methyl-2,4-dinitropyrrole
• 1-Methyl-2,4-dinitropyrrol
• 1-Methyl-2,4-dinitro-pyrrol
• 1-methyl-2,4-dinitro-pyrrole
• 2,4-Dinitro-1-methylpyrrol
• 2,4-Dinitro-1-methyl-pyrrol
• 2,4-Dinitro-1-methylpyrrole
• AC1L45EV
• BRN 0174733
• LS-136930
• N-Methyl-2,4-dinitropyrrol
• ORF 1350
• Pyrrole, 2,4-dinitro-1-methyl-
• 2948-69-8
• DTXSID80183683
• N-methyl-2,4-dinitropyrrole

• Inchi： 1S/C5H5N3O4/c1-6-3-4(7(9)10)2-5(6)8(11)12/h2-3H,1H3
• InChI Key： MLTNFLAALLYRSY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(=CN1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 171.02805
• Monoisotopic Mass: 171.028006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.6
• XLogP3: 0.7

Experimental Properties

• Density: 1.62
• Boiling Point: 300.6°Cat760mmHg
• Flash Point: 135.6°C
• Refractive Index: 1.645
• PSA: 91.21